Cas no 75105-07-6 (Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-)
75105-07-6 structure
Product Name:Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-
CAS No:75105-07-6
MF:C9H11BrN2S
MW:259.166039705276
CID:530757
PubChem ID:5376123
Update Time:2025-04-19
Thiourea, N'-(4-bromophenyl)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N'-(4-bromophenyl)-N,N-dimethyl-
- 3-(4-bromophenyl)-1,1-dimethylthiourea
- 75105-07-6
- 3-(p-Bromophenyl)-1,1-dimethylthiourea
- DTXSID30418775
- YZPBPTSRPUXFGV-UHFFFAOYSA-N
- N'-(4-Bromophenyl)-N,N-dimethylthiourea #
- BDBM50223160
- CHEMBL249923
- PD180908
- AKOS009470673
-
- Inchi: 1S/C9H11BrN2S/c1-12(2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)
- InChI Key: YZPBPTSRPUXFGV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(N(C)C)=S
Computed Properties
- Exact Mass: 257.98263g/mol
- Monoisotopic Mass: 257.98263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.4Ų
Thiourea, N'-(4-bromophenyl)-N,N-dimethyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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